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Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of methoxyacetic acid
(MAA), covering its natural origins, metabolic pathways, industrial synthesis, and diverse

applications. The information is tailored for professionals in research and development, with a

focus on quantitative data, detailed experimental methodologies, and the underlying

biochemical mechanisms of action.

Physicochemical and Toxicological Profile
Methoxyacetic acid (MAA), also known as 2-methoxyacetic acid, is a carboxylic acid and an

ether.[1][2] It is a colorless, viscous, and corrosive liquid with a pungent odor.[3] Due to its

reprotoxic potential, it is classified as a substance of very high concern (SVHC) and its use is

strictly controlled, primarily as an intermediate in industrial synthesis.[1][4]

Physicochemical Properties
The key physicochemical properties of methoxyacetic acid are summarized in the table

below.
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Property Value Reference(s)

Molecular Formula C₃H₆O₃ [1]

Molecular Weight 90.08 g/mol [1]

CAS Number 625-45-6 [1]

Appearance Clear, colorless, viscous liquid [3]

Melting Point 7–9 °C (45–48 °F; 280–282 K) [1][5]

Boiling Point
202–204 °C (396–399 °F;

475–477 K)
[1][5]

Density 1.1768 g/cm³ [1][5]

Solubility
Soluble in water, ethanol, and

diethyl ether
[1][2]

pKa 3.57 [3]

Vapor Pressure
1.8 mbar (20 °C); 4.8 mbar (50

°C)
[3]

Refractive Index (n20/D) 1.417 [5]

Toxicological Data
Methoxyacetic acid exhibits significant toxicity, particularly reproductive and developmental

toxicity, which has led to the cessation of its use in consumer products.[1] Its toxicity is believed

to stem from its metabolic effects, including the inhibition of mitochondrial respiration and

histone deacetylases.[6][7]
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Parameter Species Route Value Reference(s)

LD50 (Acute

Oral)

Rat (Sprague

Dawley)
Oral

1000–1500

mg/kg bw

In Vitro

Mitochondrial

Inhibition

Rat (Hepatic

Mitochondria)
-

>5 mM (inhibits

state 3 succinate

oxidation)

[6]

In Vitro

Mitochondrial

Inhibition

Rat (Testicular

Mitochondria)
-

>3 mM (inhibits

ascorbate/TMPD

oxidation)

[6]

Reproductive

Toxicity

Rat (Male

Fischer 344)
Oral Gavage

300 mg/kg (8

daily doses)
[8]

Developmental

Toxicity
Rat (Wistar) Intraperitoneal

225 mg/kg bw

(on GDs 8, 10,

12, or 14)

Natural Sources and Metabolism
Methoxyacetic acid is not a widespread natural product. Its presence in biological systems is

primarily as a metabolite of xenobiotic compounds.[7]

Xenobiotic Metabolism
The primary source of MAA in humans and animals is the metabolism of industrial chemicals,

most notably ethylene glycol monomethyl ether (EGME, 2-methoxyethanol) and certain

phthalates like di-(2-methoxyethyl) phthalate.[9] EGME is rapidly oxidized by alcohol

dehydrogenases to form methoxyacetaldehyde, which is then further oxidized to

methoxyacetic acid.[3] This metabolic activation is responsible for the testicular and

developmental toxicity observed after exposure to EGME.[8]
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Metabolic activation of 2-Methoxyethanol to Methoxyacetic Acid.

Endogenous Occurrence
Methoxyacetic acid has been identified as an endogenous metabolite in some biological

systems, although typically at very low concentrations.[4] It has been detected, though not

quantified, in foods such as chicken and pork, which may suggest metabolic pathways

independent of direct xenobiotic exposure, or the bioaccumulation from environmental sources.

Industrial Synthesis and Applications
Methoxyacetic acid is an important intermediate in the chemical industry.[10] Its synthesis is

primarily achieved through two main routes.

Industrial Synthesis Routes
1. Oxidation of 2-Methoxyethanol: This is the primary industrial route, involving the catalytic

oxidation of 2-methoxyethanol with air or oxygen in the presence of a platinum-based catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b166299?utm_src=pdf-body-img
https://www.benchchem.com/product/b166299?utm_src=pdf-body
https://www.benchchem.com/product/b166299?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB39390&dnl=sd_-_Methoxyacetic_acid_CAS_625-45-6_EC_210-894-6_%28SB39390%29_%28EU%29.pdf
https://www.benchchem.com/product/b166299?utm_src=pdf-body
https://patents.google.com/patent/US4968840A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[3][11]

2. From Monochloroacetic Acid: This method involves the reaction of monochloroacetic acid

with sodium methoxide in a methanolic solvent.[10][12] The resulting sodium methoxyacetate is

then acidified to yield methoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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